Cas no 81741-95-9 (3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester
• CAS No: 81741-95-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 703217
• PubChem ID: 13286147
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester
• methyl 5-ethyl-4-(methylamino)thiophene-3-carboxylate
• DTXSID90534783
• 81741-95-9
• SCHEMBL11106793

• Inchi： 1S/C9H13NO2S/c1-4-7-8(10-2)6(5-13-7)9(11)12-3/h5,10H,4H2,1-3H3
• InChI Key： UQLUXZFARKWDEX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(=C1CC)NC

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.6Ų